Cas no 54060-30-9 (3-Ethynylaniline)

3-Ethynylaniline Properties

Names and Identifiers

• 3-Aminophenylacetylene
• Erlotinib Intermediate
• M-ETHYNYLANILINE
• M-AMINOPHENYL ACETYLENE
• 3-ETHYNYLBENZENEAMINE
• 3-ETHYNYL-PHENYLAMINE
• 3-ethynyl-benzenamin
• 3-Ethynylaniline
• 3-Aminophenyl acetylene(3-Ethynylaniline)
• Tebipenem side-chain
• Benzenamine, 3-ethynyl-
• m-Aminophenylacetylene
• 3-ethynylbenzenamine
• 3-ethynylphenylamine
• 3 - Ethynylaniline
• NNKQLUVBPJEUOR-UHFFFAOYSA-N
• 3-ETHYNYLANILINE (3-AMINOPHENYL ACETYLENE)
• (m-Aminophenyl)acetylene
• 3-ethynyl-aniline
• 3-Ethynyl aniline
• 3Aminophenylacetylene
• 3-Ethynylaniline #
• PubChem4052
• 3-Ethynyl-benzenamine
• 3-amino-p
• EINECS 258-944-6
• m-aminophenyl acetylene
• CS-W007423
• UNII-DU8GFZ5KGE
• CHEMBL4212090
• F11443
• (3-Ethynylphenyl)amine
• Z235485474
• BCP26724
• 3-ethynyl-phenylamine
• STR05978
• m-ethynylaniline
• 3-aminophenyl acetylene
• 1-Amino-3-ethynylbenzene
• AKOS009116045
• HY-W007423
• A7863
• 3-ethynylbenzenamine;3-Aminophenylacetylene
• F5608-0061
• DTXSID30885746
• Q-101339
• 3-Amino phenylacetylene
• BP-21433
• A1122
• EN300-26967
• isooctylnitrate
• AM20050517
• FT-0615662
• 3-amino-phenyl acetylene
• NS00056620
• DU8GFZ5KGE
• MFCD00014779
• A830615
• AC-068
• 3-Ethynylaniline, >=98%
• 54060-30-9
• 3-amino-phenylacetylene
• SCHEMBL107461
• (3-Aminophenyl)acetylene
• DTXCID10841981
• 3-Ethynlaniline
• 3-ethynylaniline
• +Expand

• MDL： MFCD00014779
• InChIKey： NNKQLUVBPJEUOR-UHFFFAOYSA-N
• Inchi： 1S/C8H7N/c1-2-7-4-3-5-8(9)6-7/h1,3-6H,9H2
• SMILES： N([H])([H])C1=C([H])C([H])=C([H])C(C#C[H])=C1[H]
• BRN： 2935417

Computed Properties

• Exact Mass: 117.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 117.057849
• Heavy Atom Count: 9
• Complexity: 131
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 1.83130
• PSA: 26.02000
• Refractive Index: 1.614-1.616
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 120°C/20mmHg(lit.)
• Melting Point: 27°C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: Fahrenheit: 138.2 ° f
  Celsius: 59 ° c
  
• Color/Form: Melting state
• Solubility: Insoluble
• Density: 1.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides